4-tert-butyl-N-(6-chloro-7-hydroxy-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)benzamide

• Molecular Formula: C17H18ClN5O2
• Molecular Weight: 359.8 g/mol
• IUPAC Name: 4-tert-butyl-N-(6-chloro-5-methyl-7-oxo-1H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)benzamide
• InChI: InChI=1S/C17H18ClN5O2/c1-9-12(18)14(25)23-16(19-9)21-15(22-23)20-13(24)10-5-7-11(8-6-10)17(2,3)4/h5-8H,1-4H3,(H2,19,20,21,22,24)
• InChI Key: DJBHYLSSVJPRGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C(=N1)N=C(N2)NC(=O)C3=CC=C(C=C3)C(C)(C)C)Cl

Description

4-tert-butyl-N-{6-chloro-7-hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}benzamide is a complex organic compound that belongs to the class of triazolopyrimidines. This compound is characterized by its unique structure, which includes a triazolopyrimidine core substituted with various functional groups such as tert-butyl, chloro, hydroxy, and methyl groups. The presence of these functional groups imparts specific chemical and physical properties to the compound, making it of interest in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-tert-butyl-N-{6-chloro-7-hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}benzamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the triazolopyrimidine core: This can be achieved by cyclization reactions involving appropriate precursors such as 5-methyl-1H-1,2,4-triazole-3-carboxylic acid and 2,4-dichloro-6-methylpyrimidine under basic conditions.

Introduction of the tert-butyl group: This step involves the alkylation of the triazolopyrimidine core using tert-butyl bromide in the presence of a strong base like potassium carbonate.

Chlorination and hydroxylation:

Amidation: The final step involves the formation of the benzamide moiety by reacting the intermediate with benzoyl chloride in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to improve yield and purity. This can include the use of advanced techniques such as continuous flow chemistry, microwave-assisted synthesis, and high-throughput screening of reaction conditions.

Chemical Reactions Analysis

Types of Reactions

4-tert-butyl-N-{6-chloro-7-hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}benzamide can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents like chromium trioxide or potassium permanganate.

Reduction: The chloro group can be reduced to a hydrogen atom using reducing agents such as lithium aluminum hydride.

Substitution: The chloro group can be substituted with other nucleophiles like amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Chromium trioxide in acetic acid, potassium permanganate in water.

Reduction: Lithium aluminum hydride in ether, sodium borohydride in methanol.

Substitution: Sodium azide in dimethylformamide, thiourea in ethanol.

Major Products Formed

Oxidation: Formation of a ketone or aldehyde derivative.

Reduction: Formation of a dechlorinated product.

Substitution: Formation of azido or thiol-substituted derivatives.

Scientific Research Applications

4-tert-butyl-N-{6-chloro-7-hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator due to its unique structure.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory, antimicrobial, and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 4-tert-butyl-N-{6-chloro-7-hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to active sites or allosteric sites, modulating the activity of the target protein. This can lead to inhibition or activation of biochemical pathways, resulting in various biological effects.

Comparison with Similar Compounds

Similar Compounds

4-tert-butyl-N-{6-chloro-7-hydroxy-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}benzamide: Lacks the methyl group, which may affect its chemical properties and biological activity.

4-tert-butyl-N-{6-chloro-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}benzamide: Lacks the hydroxy group, which may influence its reactivity and interaction with biological targets.

4-tert-butyl-N-{6-hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}benzamide: Lacks the chloro group, which may alter its chemical behavior and biological effects.

Uniqueness

The presence of all functional groups (tert-butyl, chloro, hydroxy, and methyl) in 4-tert-butyl-N-{6-chloro-7-hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}benzamide imparts unique chemical and biological properties